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Compound of Interest

Compound Name: Phenanthrene-d10

Cat. No.: B032357

The safe and compliant disposal of Phenanthrene-d10 is critical for ensuring the safety of
laboratory personnel and protecting the environment. This compound is classified as
hazardous, with potential health effects and significant environmental risks, particularly to
aquatic life.[1][2][3] Adherence to the following procedural guidelines is essential for
researchers, scientists, and drug development professionals.

Immediate Safety and Handling for Disposal

Before beginning any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for Phenanthrene-d10. The primary hazards are its potential for harm if swallowed, skin
and eye irritation, and its high toxicity to aquatic ecosystems.[1][4]

Required Personal Protective Equipment (PPE) for Handling Waste:
o Gloves: Wear nitrile or other chemically resistant gloves to prevent skin contact.

o Eye Protection: Use safety glasses with side shields or chemical splash goggles to protect
from dust and splashes.

o Lab Coat: A standard laboratory coat is necessary to protect skin and clothing.

o Respiratory Protection: If there is a risk of generating dust, use a NIOSH/MSHA-approved
respirator.
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Phenanthrene-d10 Hazard and Regulatory Data

The following table summarizes key quantitative data and classifications for Phenanthrene-

d10, underscoring the need for careful handling and disposal.

Parameter

Value | Classification

Source

GHS Hazard Statements

H302: Harmful if swallowed.
H315: Causes skin irritation.
H317: May cause an allergic
skin reaction. H319: Causes
serious eye irritation. H335:
May cause respiratory
irritation. H400/H410: Very
toxic to aquatic life with long

lasting effects.

GHS Classification

GHS Pictograms

Warning (GHSQ7),
Environment (GHS09)

Cayman Chemical SDS

Toxicity (non-deuterated)

LD50 (Oral, Mouse): 700
mg/kg

C/DIN lIsotopes Inc. SDS

Aquatic Toxicity (analogy)

EC50 (Daphnia magna, 48h):

0.212 mg/l NOEC

(Oncorhynchus mykiss, 90d):

0.005 mg/l NOEC (Daphnia
magna, 21d): 0.048 mg/l

Sigma-Aldrich SDS

DOT Classification

UN Number: 3077 Hazard
Class: 9 (Environmentally

hazardous substance)

Sigma-Aldrich SDS, NJ Health

Step-by-Step Disposal Protocol

This protocol provides a systematic process for the safe collection, storage, and disposal of

Phenanthrene-d10 waste. Under no circumstances should this chemical be disposed of down

the drain or in the general trash.
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Step 1: Waste Segregation and Collection

e Solid Waste:

o Collect all solid materials contaminated with Phenanthrene-d10, including unused
product, contaminated weighing paper, and disposable PPE (gloves, etc.), as hazardous
waste.

o Use a spatula or scoop to transfer solid material, taking care to avoid creating dust.
e Liquid Waste:

o Collect any solutions containing Phenanthrene-d10 in a dedicated container for
hazardous liquid waste.

o Do not mix this waste with other solvent streams unless explicitly permitted by your
institution's hazardous waste management plan.

Step 2: Containerization and Labeling

o Container Type: Use a chemically compatible, leak-proof container with a secure screw-top
lid. A high-density polyethylene (HDPE) container is recommended for solid waste. Ensure
the container is kept closed except when adding waste. Original product containers may also
be used if they are in good condition.

o Labeling: Immediately upon adding the first piece of waste, the container must be clearly
labeled. The label must include:

o The words "Hazardous Waste"
o The full chemical name: "Phenanthrene-d10"

o Any other components or solvents in the container

Step 3: On-Site Storage

e Location: Store the sealed waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory. This area should be at or near the point of waste generation and
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under the control of laboratory personnel.

o Storage Conditions: The storage area must be cool, dry, and well-ventilated. Place the
container in secondary containment to prevent the spread of material in case of a leak.

Step 4: Final Disposal

o Professional Removal: Disposal must be conducted by a licensed professional waste
disposal service or your institution's Environmental Health and Safety (EHS) department.

o Request Pickup: When the container is full (not exceeding 90% capacity) or ready for
disposal, follow your institution's procedures to arrange for a waste pickup.

o Documentation: Maintain accurate records of the waste generated, including the chemical
name, quantity, and accumulation start date, as required by your institution.

The most common final disposal method for this type of waste is high-temperature incineration
in a chemical incinerator equipped with an afterburner and scrubber.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Phenanthrene-
d10.
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Caption: Workflow for the safe disposal of Phenanthrene-d10 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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